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Ixazomib Degradation Pathways & Products

The following table summarizes the main degradation pathways identified for ixazomib and the resulting

products [1].

Degradation
Pathway

Key Degradation
Product(s)

Identification Method
Experimental
Condition

Oxidative
Deborylation

Impurity A HRMS Exposure to oxidants [1]

Amide Bond
Hydrolysis

Impurity B and
Impurity C

HRMS (with chemical
standard confirmation)

Alkaline environment
(higher pH) [1]

Analytical Method & Stability Data

The cited study developed and validated a rapid UHPLC-UV assay for the simultaneous quantification of

ixazomib and its main degradation products. The key validation parameters are summarized below [1].
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Analyte
Concentration Range
(µg/mL)

Key Stability Finding

Ixazomib 2.50 - 100.00 Relatively stable in neutral/acidic solution; degrades at higher

pH, with oxidants, and under light [1].

Impurity

A

0.75 - 60.00 Formed primarily through oxidative stress [1].

Impurity

B

0.75 - 60.00 Formed primarily through hydrolytic degradation [1].

Impurity

C

1.25 - 60.00 Formed primarily through hydrolytic degradation [1].

Kinetics and Solid-State Stability: The degradation of ixazomib in solution was found to follow first-order

kinetics under neutral, acidic, alkaline, and UV stress. In contrast, the solid substance (ixazomib citrate) was

relatively resistant to heat (70 °C), heat/humidity (70 °C/75% RH), and UV irradiation for 24 hours [1].

Experimental Protocol: Forced Degradation Study

Here is a detailed methodology for the forced degradation experiments based on the study [1].

Objective: To subject ixazomib to various stress conditions to induce degradation and identify the

main degradation products.
Analytical Technique: A novel UHPLC-UV method coupled with High-Resolution Mass Spectrometry

(HRMS) for the identification of degradation products.
Stress Conditions Applied:

Acidic and Alkaline Hydrolysis: Exposure to acidic and basic environments.
Oxidative Stress: Exposure to oxidants.

Photolytic Stress: Exposure to light (UV stress).
Thermal and Humidity Stress (Solid-state): Exposure to dry heat (70 °C) and humid heat (70

°C/75% RH) for 24 hours.
Key Steps:

Stress Procedures: Ixazomib solutions and solid samples were subjected to the conditions
listed above.
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Sampling and Analysis: Samples were drawn at intervals and analyzed by the UHPLC-UV

method to monitor degradation.
Product Identification: Degradation products observed in the chromatograms were

characterized using HRMS. The chemical structures of the main products (Impurities A, B, and
C) were confirmed by comparison with synthesized reference standards.

Kinetics Analysis: Degradation data from solution studies under neutral, acidic, alkaline, and
UV stress were fitted to kinetic models and found to follow first-order kinetics.

Degradation Pathways & Analytical Workflow

The diagram below outlines the logical workflow and key relationships in the forced degradation study of

Ixazomib.
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Ixazomib (API)

Applied Stress Conditions

Oxidative Stress Hydrolytic Stress

Impurity A
(Oxidative Deborylation)

Impurity B & C
(Amide Bond Hydrolysis)

Analysis: UHPLC-UV/HRMS

Solution: Sensitive to oxidants,
light, and high pH

Solid: Stable to heat,
heat/humidity, and light

Degradation in solution
follows first-order kinetics

Click to download full resolution via product page

Ixazomib Degradation Study Workflow

Key Technical Insights
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This information provides a foundational understanding of ixazomib's stability profile.

Principal Pathways: The two main chemical degradation pathways for ixazomib are oxidative
deboronation and hydrolysis of the amide bond [1].

Stability Dependence: The stability of ixazomib is highly dependent on its physical state and
environment. It is more stable as a solid and degrades in solution, with the rate accelerating under

specific stressors [1].
Advanced Analytics: The study highlights the effectiveness of MS-compatible UHPLC methods

coupled with HRMS and chemical standards for the definitive identification of degradation products in
complex mixtures [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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